Cas no 135663-17-1 (Phenol, 2-[(E)-[[2-(dimethylamino)ethyl]imino]methyl]-)

• Product name: Phenol, 2-[(E)-[[2-(dimethylamino)ethyl]imino]methyl]-
• CAS No: 135663-17-1
• MF: C₁₁H₁₆N₂O
• MW: 192.258
• CID: 2771506
• PubChem ID: 135401035

Phenol, 2-[(E)-[[2-(dimethylamino)ethyl]imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(E)-[[2-(dimethylamino)ethyl]imino]methyl]-
• SCHEMBL16247110
• DTXSID40434688
• N-salicylidene-N',N'-dimethylethylenediamine
• FLKVGXMTKORZSX-UHFFFAOYSA-N
• 2-[(2-dimethylamino-ethylimino)methyl]phenol
• 135663-17-1

• Inchi： InChI=1S/C11H16N2O/c1-13(2)8-7-12-9-10-5-3-4-6-11(10)14/h3-6,9,14H,7-8H2,1-2H3
• InChI Key： FLKVGXMTKORZSX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 192.126263138Da
• Monoisotopic Mass: 192.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.8Ų